2-Cyclopropoxy-4-isopropoxyaniline

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-propan-2-yloxyaniline
• InChI: InChI=1S/C12H17NO2/c1-8(2)14-10-5-6-11(13)12(7-10)15-9-3-4-9/h5-9H,3-4,13H2,1-2H3
• InChI Key: JQCDFBQYURUDEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C=C1)N)OC2CC2

Description

2-Cyclopropoxy-4-isopropoxyaniline is an aromatic amine derivative featuring an aniline core substituted with cyclopropoxy and isopropoxy groups at positions 2 and 4, respectively.

Preparation Methods

The synthesis of 2-Cyclopropoxy-4-isopropoxyaniline can be achieved through various synthetic routes. One common method involves the use of Suzuki-Miyaura coupling reactions, which are widely applied for carbon-carbon bond formation . This method typically employs organoboron reagents and palladium catalysts under mild and functional group-tolerant conditions. Another approach involves the reaction of m-cresol and thiocyanate under the action of a catalyst, followed by further reactions with halogenated isopropane and isopropyl magnesium halide . These methods are designed to optimize yield and purity while minimizing the use of toxic reagents and reducing reaction temperatures.

Chemical Reactions Analysis

2-Cyclopropoxy-4-isopropoxyaniline undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include palladium catalysts, organoboron reagents, and Grignard reagents . For instance, the Suzuki-Miyaura coupling reaction can be used to introduce different substituents onto the aniline ring, resulting in various substituted aryl cyclopropanes and cyclobutanes

Scientific Research Applications

2-Cyclopropoxy-4-isopropoxyaniline has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions Additionally, it is used in the development of new materials and catalysts for industrial processes . The compound’s versatility and reactivity make it a valuable tool in both academic and industrial research settings.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-isopropoxyaniline involves its interaction with specific molecular targets and pathways. While detailed studies on its mechanism are limited, it is known that the compound can interact with various enzymes and receptors, leading to changes in cellular processes . The presence of cyclopropoxy and isopropoxy groups may influence its binding affinity and specificity, making it a potential candidate for further investigation in pharmacological studies.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural and functional differences between 2-Cyclopropoxy-4-isopropoxyaniline and related compounds identified in the evidence:

Compound Name (CAS Number)	Substituent (Position 2)	Substituent (Position 4)	Functional Groups	Key Properties/Effects
2-Cyclopropoxy-4-isopropoxyaniline	Cyclopropoxy	Isopropoxy	Aniline, Ether	High steric bulk, electron donation
2-Chloro-4-isopropoxyaniline (1071989-24-6)	Chloro	Isopropoxy	Aniline, Ether, Halide	Electron-withdrawing, increased reactivity
Ethyl cis-2-fluoro-1-methylcyclopropanecarboxylate (128230-91-1)	Fluorine (cyclopropane)	Methyl, Ethyl ester	Cyclopropane, Ester, Fluorine	Ring strain, electronegative substituent
4-(Aminomethyl)-1-cyclopentyl-2-pyrrolidinone (893750-56-6)	Cyclopentyl	Aminomethyl	Pyrrolidinone, Cycloalkane	Reduced ring strain, hydrogen bonding

Key Observations:

• Electron Effects : The cyclopropoxy group in the target compound is electron-donating due to oxygen’s lone pairs, contrasting with the electron-withdrawing chloro substituent in 2-chloro-4-isopropoxyaniline. This difference may alter the nucleophilicity of the aniline’s amine group, impacting its reactivity in coupling or alkylation reactions .
• Ring Strain : Cyclopropane derivatives (e.g., ethyl cis-2-fluoro-1-methylcyclopropanecarboxylate) exhibit significant ring strain, which can enhance reactivity in ring-opening reactions. However, the cyclopropoxy group in the target compound is stabilized by conjugation with the aromatic ring, reducing strain effects .

Physicochemical Properties (Theoretical Comparison)

Property	2-Cyclopropoxy-4-isopropoxyaniline	2-Chloro-4-isopropoxyaniline	Ethyl cis-2-fluoro-1-methylcyclopropanecarboxylate
Polarity	Moderate (ether groups)	Higher (chloro substituent)	Low (ester and fluorine)
Solubility	Likely polar aprotic solvents	Moderate in polar solvents	Lipophilic solvents
Thermal Stability	Stable (conjugated cyclopropane)	Moderate	Low (ring strain)

Notes:

• The amino group in 2-Cyclopropoxy-4-isopropoxyaniline may form hydrogen bonds, enhancing solubility in polar solvents compared to halogenated analogs.
• The cyclopropane ring in ethyl cis-2-fluoro-1-methylcyclopropanecarboxylate is prone to ring-opening under acidic or thermal conditions, whereas the target compound’s cyclopropoxy group is more stable due to resonance with the aromatic system .